PX-478 free base

• CAS: 685847-78-3
• Synonyms: Melphalan N-Oxide
• Molecular Formula: C13H18Cl2N2O3
• Molecular Weight: 321.2 g/mol
• SMILES: C1=CC(=CC=C1CC(C(=O)O)N)[N+](CCCl)(CCCl)[O-]
• InChI: InChI=1S/C13H18Cl2N2O3/c14-5-7-17(20,8-6-15)11-3-1-10(2-4-11)9-12(16)13(18)19/h1-4,12H,5-9,16H2,(H,18,19)/t12-/m0/s1
• InChIKey: GSKQMLGAUOTSKT-LBPRGKRZSA-N

PX-478 free base (CAS 685847-78-3), chemically identified as (S)-4-(2-amino-2-carboxyethyl)-N,N-bis(2-chloroethyl)aniline oxide, is the uncharged, active pharmaceutical moiety of the experimental hypoxia-inducible factor-1α (HIF-1α) inhibitor PX-478. It is structurally derived from the nitrogen mustard alkylating agent melphalan via oxidation of the nitrogen mustard moiety, a modification that fundamentally alters its mechanism of action, enabling potent and selective inhibition of HIF-1α rather than direct DNA alkylation.

PX-478 Free Base (CAS 685847-78-3): Procurement-Grade HIF-1α Inhibitor for Preclinical Oncology Research

PX-478 free base (CAS 685847-78-3), chemically identified as (S)-4-(2-amino-2-carboxyethyl)-N,N-bis(2-chloroethyl)aniline oxide, is the uncharged, active pharmaceutical moiety of the experimental hypoxia-inducible factor-1α (HIF-1α) inhibitor PX-478 [1]. It is structurally derived from the nitrogen mustard alkylating agent melphalan via oxidation of the nitrogen mustard moiety, a modification that fundamentally alters its mechanism of action, enabling potent and selective inhibition of HIF-1α rather than direct DNA alkylation [2].

1

HIF-1α pathway inhibition study fit

2

Mechanistic differentiation from DNA alkylating agents

3

Preclinical oncology research context

• [1] PubChem. (2025). PX-478 Free Base. PubChem Compound Summary for CID 11234795. View Source
• [2] Tibes, R., et al. (2010). Results from a phase I, dose-escalation study of PX-478, an orally available inhibitor of HIF-1α. Journal of Clinical Oncology, 28(15_suppl), 3076. View Source

Procurement Consideration: Why Generic HIF-1α Inhibitors Cannot Substitute for PX-478 Free Base

PX-478 free base is not a generic HIF-1α inhibitor. Its unique chemical structure, featuring an N-oxide moiety on a melphalan backbone, confers a mechanism of action distinct from other HIF-1 pathway modulators like echinomycin (a HIF-1 DNA-binding inhibitor) or YC-1 (which primarily affects HIF-1α stability and transcriptional activity) [1]. Substituting with another HIF-1 inhibitor or a structural analog like melphalan will yield vastly different experimental outcomes. Melphalan, lacking the N-oxide group, functions primarily as a DNA alkylating agent and does not inhibit HIF-1α expression, leading to a different safety and efficacy profile [2]. The free base form of PX-478 is the precise chemical entity required for studies where the presence of the dihydrochloride salt may confound results related to solubility, formulation, or counterion effects [3].

PX-478 free base

N-oxide modified; reported HIF-1α inhibition via distinct mechanism

Echinomycin / YC-1

Different HIF-1 pathway nodes; endpoint profiles may not transfer

PX-478 free base

N-oxide essential for HIF-1α inhibition; free base form avoids salt effects

Melphalan

Lacks N-oxide; primarily DNA alkylation; HIF-1α inhibition not reported

PX-478 free base

Uncharged form for precise solubility/formulation control

Dihydrochloride salt

Counterion may confound solubility, formulation, or bioassay results

• [1] Xu, L., et al. (2022). Antitumor effect of the selective hypoxia-inducible factor-1 inhibitors echinomycin and PX-478 on uterine fibroids. F&S Science, 3(2), 187-196. View Source
• [2] Tibes, R., et al. (2010). Results from a phase I, dose-escalation study of PX-478, an orally available inhibitor of HIF-1α. Journal of Clinical Oncology, 28(15_suppl), 3076. View Source
• [3] NCATS Inxight Drugs. (2025). PX-478 FREE BASE. UNII-55OBY93SEP. View Source

Quantitative Differentiation Guide: PX-478 Free Base vs. Structural Analogs and Other HIF-1 Inhibitors

Mechanistic Differentiation: HIF-1α Inhibition by PX-478 vs. Melphalan

PX-478 free base is derived from melphalan but possesses a crucial mechanistic distinction. In a Phase I clinical study, PX-478 was shown to inhibit HIF-1α expression, a property not observed with its structural parent compound, melphalan. This confirms that the N-oxide modification is essential for the HIF-1α inhibitory activity [1].

HIF-1α Inhibition Mechanism

Head-to-head

PX-478 inhibits HIF-1α; Melphalan does not

Supports mechanistic differentiation studies

N-oxide modification essential; Phase I context

Evidence Dimension	HIF-1α Inhibition
Target Compound Data	Inhibits HIF-1α expression
Comparator Or Baseline	Melphalan (does not inhibit HIF-1α expression)
Quantified Difference	Qualitative difference: PX-478 demonstrates HIF-1α inhibition, while melphalan does not.
Conditions	Preclinical models and Phase I clinical trial data [1]

Why This Matters

This data confirms that the N-oxide moiety is essential for the unique HIF-1α inhibitory activity of PX-478, making it a distinct chemical probe that cannot be replaced by melphalan in HIF-1α-related studies.

• [1] Tibes, R., et al. (2010). Results from a phase I, dose-escalation study of PX-478, an orally available inhibitor of HIF-1α. Journal of Clinical Oncology, 28(15_suppl), 3076. View Source

Potency Benchmarking: PX-478 Exhibits Nanomolar HIF-1α Inhibitory Potency Across Multiple Cancer Cell Lines

PX-478 (as the dihydrochloride salt) demonstrates potent, low nanomolar inhibition of hypoxia-induced HIF-1α protein levels in a panel of human cancer cell lines, as shown in a 2004 study by Welsh et al. The reported IC50 values vary by cell line, providing a benchmark for potency [1].

HIF-1α Inhibition IC50

Supporting evidence

3.9 nM (PC-3) | 4.0 nM (MCF-7) | 19.4 nM (HT-29) | 10.1 nM (Panc-1)

Reported nanomolar inhibition context

Cell-line-dependent potency; hypoxia condition

Evidence Dimension	Inhibition of hypoxia-induced HIF-1α protein
Target Compound Data	IC50 = 3.9 nM (PC-3), 4.0 nM (MCF-7), 19.4 nM (HT-29), 10.1 nM (Panc-1)
Comparator Or Baseline	None provided for this specific set; values represent potency benchmarks across different cell lines.
Quantified Difference	N/A (cell line comparison, not direct comparator)
Conditions	In vitro, various cancer cell lines under hypoxia [1]

Why This Matters

These nanomolar IC50 values establish a potency benchmark for PX-478 in key cancer models, allowing researchers to select the compound for studies where potent HIF-1α suppression is required.

• [1] Welsh, S., et al. (2004). Antitumor activity and pharmacodynamic properties of PX-478, an inhibitor of hypoxia-inducible factor-1alpha. Molecular Cancer Therapeutics, 3(3), 233-244. View Source

Functional Differentiation: Radiosensitization Enhancement Factor in Prostate Cancer Cells

PX-478 enhances the radiosensitivity of prostate cancer cells. In PC3 cells, PX-478 at 20 µM provided an enhancement factor (EF) of 1.40 under normoxia and 1.56 under hypoxia. This effect was less pronounced in DU 145 cells, where 50 µM PX-478 yielded an EF of 1.13 (normoxia) and 1.25 (hypoxia) [1].

Radiosensitization EF

Cross-study comparable

PC3: EF 1.40 (normoxia), 1.56 (hypoxia) at 20 µM; DU 145: EF 1.13 (normoxia), 1.25 (hypoxia) at 50 µM

Reported cell-line-dependent radiosensitization response

Concentration and response vary by model

Evidence Dimension	Radiosensitization Enhancement Factor (EF)
Target Compound Data	PC3 cells: EF 1.40 (normoxia) and 1.56 (hypoxia) at 20 µM. DU 145 cells: EF 1.13 (normoxia) and 1.25 (hypoxia) at 50 µM.
Comparator Or Baseline	Comparison between PC3 and DU 145 cell lines.
Quantified Difference	In PC3 cells, a lower concentration (20 µM) produced a higher EF (1.56 in hypoxia) compared to a higher concentration (50 µM) in DU 145 cells (1.25 in hypoxia).
Conditions	In vitro, PC3 and DU 145 prostate carcinoma cell lines irradiated under normoxic and hypoxic conditions [1]

Why This Matters

The radiosensitization enhancement factor data demonstrates a functional consequence of PX-478 treatment and reveals cell-line-dependent potency, which is critical for selecting appropriate models in combination therapy studies.

• [1] NCATS Inxight Drugs. (2025). PX-478 FREE BASE. UNII-55OBY93SEP. View Source

Recommended Application Scenarios for PX-478 Free Base Based on Verified Evidence

As a Mechanistic Probe to Differentiate HIF-1α Inhibition from DNA Alkylation Effects

PX-478 free base is the ideal choice for experiments designed to separate the biological consequences of HIF-1α inhibition from those of DNA damage. Its ability to inhibit HIF-1α, in direct contrast to its structural analog melphalan, allows for clear mechanistic dissection. This is supported by Phase I clinical data showing that PX-478, but not melphalan, inhibits HIF-1α expression [1].

In Vitro Studies Requiring Potent, Nanomolar HIF-1α Suppression in Breast, Prostate, Colon, or Pancreatic Cancer Models

For cellular assays demanding potent HIF-1α inhibition, PX-478 (as the dihydrochloride salt) has demonstrated IC50 values in the low nanomolar range (3.9 nM for PC-3, 4.0 nM for MCF-7, 19.4 nM for HT-29, and 10.1 nM for Panc-1 cells) [1]. These values serve as a critical benchmark for experimental design and potency verification.

Radiosensitization Studies in Prostate Cancer Models

PX-478 is a suitable candidate for research on enhancing radiotherapy efficacy, particularly in prostate cancer. The quantified enhancement factors (EF 1.56 in hypoxic PC3 cells at 20 µM) provide a clear, data-driven rationale for its use in combination therapy experiments. The cell-line-dependent efficacy (PC3 vs. DU 145) also presents an opportunity to investigate determinants of response [1].

Preclinical Studies Investigating HIF-1α as a Target in Fibroid Pathophysiology

PX-478 has been shown to inhibit proliferation and induce apoptosis in primary uterine fibroid cells, and attenuate fibroid xenograft growth in vivo [1]. This positions PX-478 free base as a valuable tool for exploring HIF-1α biology in the context of benign gynecological tumors.

Application

Selection Property

Validation Focus

HIF-1α pathway mechanistic studies

Mechanistic differentiation vs alkylating agents

HIF-1α expression endpoint review

Cancer cell-model HIF-1α studies

Reported nanomolar inhibition context

Cell-line potency benchmarking

Prostate cancer radiosensitization research

Radiosensitization response context

Cell-line-dependent EF review

Fibroid pathophysiology research

HIF-1α target modulation in benign tumors

Proliferation/apoptosis endpoint review

• [1] Tibes, R., et al. (2010). Results from a phase I, dose-escalation study of PX-478, an orally available inhibitor of HIF-1α. Journal of Clinical Oncology, 28(15_suppl), 3076. View Source
• [2] Welsh, S., et al. (2004). Antitumor activity and pharmacodynamic properties of PX-478, an inhibitor of hypoxia-inducible factor-1alpha. Molecular Cancer Therapeutics, 3(3), 233-244. View Source
• [3] Xu, L., et al. (2022). Antitumor effect of the selective hypoxia-inducible factor-1 inhibitors echinomycin and PX-478 on uterine fibroids. F&S Science, 3(2), 187-196. View Source